Cas no 79622-99-4 (3-(3,4-Diethoxy-phenyl)-propionic acid)

• Product Name: 3-(3,4-Diethoxy-phenyl)-propionic acid
• CAS No: 79622-99-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1070639
• PubChem ID: 3161664
• Update Time: 2025-04-20

3-(3,4-Diethoxy-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Diethoxy-phenyl)-propionic acid
• 3-(3,4-diethoxyphenyl)propionic acid
• CS-0299274
• TCMDC-124302
• AKOS000530859
• SCHEMBL2840795
• BB 0219915
• SR-01000538772-1
• RRPZDNYHNUEVSC-UHFFFAOYSA-N
• F97584
• Oprea1_813507
• 79622-99-4
• CHEMBL582632
• 3,4-Diethoxyphenylpropionic acid
• SR-01000538772
• EN300-1457301
• 3-(3,4-diethoxyphenyl)propanoic acid
• EU-0086516
• STK678720
• DB-338858

• MDL： MFCD03133474
• Inchi： 1S/C13H18O4/c1-3-16-11-7-5-10(6-8-13(14)15)9-12(11)17-4-2/h5,7,9H,3-4,6,8H2,1-2H3,(H,14,15)
• InChI Key： RRPZDNYHNUEVSC-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCC(=O)O)OCC

Computed Properties

• Exact Mass: 238.121
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 370.5±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3,4-Diethoxy-phenyl)-propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT